Cas no 477511-08-3 (3-(4-bromobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477511-08-3
• MF: C₁₆H₁₁BrN₂O₃
• MW: 359.174143075943
• CID: 3252094
• PubChem ID: 5057515
• Update Time: 2025-11-02

3-(4-bromobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, 3-[(4-BROMOBENZOYL)AMINO]-
• 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide
• SR-01000446038
• F0834-0820
• AKOS001313924
• 3-[(4-bromobenzoyl)amino]-1-benzofuran-2-carboxamide
• Z108545746
• 477511-08-3
• 3-(4-bromobenzamido)benzofuran-2-carboxamide
• EU-0039640
• SR-01000446038-1

• Inchi： 1S/C16H11BrN2O3/c17-10-7-5-9(6-8-10)16(21)19-13-11-3-1-2-4-12(11)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)
• InChI Key： UESVOWSUBABSTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=C(C(N)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 357.99530Da
• Monoisotopic Mass: 357.99530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide

Comprehensive Guide to 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477511-08-3): Properties, Applications, and Market Insights

3-(4-bromobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477511-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its unique molecular structure, combining a bromobenzamido group with a carboxamide functionality. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and its relevance in studying enzyme inhibition pathways.

The compound's molecular formula and precise chemical structure make it valuable for developing novel therapeutic agents. Current trends in medicinal chemistry emphasize the importance of such heterocyclic compounds, especially those containing benzofuran moieties, for their diverse biological activities. The presence of both amide and bromo functional groups in 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide contributes to its interesting physicochemical properties and potential interactions with biological targets.

In the pharmaceutical industry, CAS 477511-08-3 is primarily investigated for its potential as a kinase inhibitor scaffold. Recent studies suggest that modifications of this core structure could lead to compounds with improved selectivity and potency against specific disease targets. The compound's drug-like properties, including its molecular weight and lipophilicity parameters, make it particularly suitable for lead optimization programs in cancer research and inflammatory disease treatment.

The synthesis of 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization of this compound includes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's identity and assessing its suitability for various research applications.

From a commercial perspective, the demand for benzofuran-based compounds like CAS 477511-08-3 has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality supplies of this compound for their drug discovery programs. The market for such specialized chemical intermediates is expected to grow significantly in the coming years, driven by advancements in personalized medicine and targeted therapies.

Researchers working with 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide should be aware of its storage requirements and handling precautions. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with organic compounds. The compound's stability data suggests it should be stored in a cool, dry environment, protected from light and moisture to maintain its integrity over time.

The future research directions for CAS 477511-08-3 include exploring its potential as a molecular probe for studying protein-ligand interactions and developing structure-activity relationship (SAR) models. Computational chemistry approaches, particularly molecular docking studies, are being employed to predict the compound's binding modes with various biological targets. These in silico methods, combined with experimental validation, could unlock new therapeutic applications for this interesting chemical entity.

For laboratories considering working with 3-(4-bromobenzamido)-1-benzofuran-2-carboxamide, it's important to source the compound from reputable suppliers who can provide comprehensive analytical certificates and material safety data. The purity specifications should meet the requirements of the intended application, whether for preliminary screening or advanced medicinal chemistry studies. As research into benzofuran derivatives continues to expand, compounds like CAS 477511-08-3 will likely play increasingly important roles in drug discovery pipelines.